Cas no 2229316-26-9 (tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate
• CAS No: 2229316-26-9
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 5778223
• PubChem ID: 165755274
• Update Time: 2025-10-31

tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[1-(aminomethyl)-3-hydroxycyclobutyl]-4-methoxyphenyl}carbamate
• EN300-1882762
• 2229316-26-9
• tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate

• Inchi： 1S/C17H26N2O4/c1-16(2,3)23-15(21)19-11-5-6-14(22-4)13(7-11)17(10-18)8-12(20)9-17/h5-7,12,20H,8-10,18H2,1-4H3,(H,19,21)
• InChI Key： DMFMCMSRRZPKMC-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C=CC=2OC)NC(=O)OC(C)(C)C)(CN)C1

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate (CAS: 2229316-26-9)

The compound tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate (CAS: 2229316-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex pharmacologically active molecules. The presence of both the aminomethyl and hydroxycyclobutyl moieties provides a versatile scaffold for further chemical modifications, enabling the development of derivatives with enhanced biological activity and selectivity. Recent synthetic methodologies have emphasized the use of green chemistry principles to improve the yield and purity of this compound, addressing challenges associated with its stereochemistry and stability.

In addition to its synthetic utility, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate has been investigated for its potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as critical targets in drug discovery, particularly for diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that this compound can selectively bind to specific protein domains, disrupting pathogenic interactions and restoring normal cellular function. These findings have spurred further research into its pharmacokinetic and pharmacodynamic properties, with the aim of optimizing its drug-like characteristics.

Another notable application of this compound is in the field of targeted drug delivery. Researchers have explored its incorporation into nanoparticle-based delivery systems, leveraging its chemical functionality to enhance the stability and specificity of therapeutic payloads. Recent in vivo studies have shown that such formulations can improve bioavailability and reduce off-target effects, highlighting the compound's potential in precision medicine. These advancements are particularly relevant for the treatment of diseases with high unmet medical needs, such as resistant infections and aggressive cancers.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable therapeutic agents. Ongoing studies are expected to provide deeper insights into its biological targets and mechanisms, paving the way for innovative treatments in the coming years.

In conclusion, tert-butyl N-{3-1-(aminomethyl)-3-hydroxycyclobutyl-4-methoxyphenyl}carbamate (CAS: 2229316-26-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and versatile applications make it a valuable candidate for drug discovery and development. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine, offering new hope for patients worldwide.